Cas no 229499-08-5 (Δ2-Cefuroxime)

• Product Name: Δ2-Cefuroxime
• CAS No: 229499-08-5
• Molecular Formula: C₁₆H₁₆N₄O₈S
• Molecular Weight: 424.38524
• CID: 825351
• PubChem ID: 87655155

Δ2-Cefuroxime Properties

Names and Identifiers

• Δ2-Cefuroxime
• (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
• 229499-08-5
• G91310
• 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-furanyl(methoxyimino)acetyl]amino]-8-oxo-, (6R,7R)- (9CI); (6R,7R)-3-[[(Aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-furanyl)-2-(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
• DTXSID30635369
• (6R,7R)-3-[(Carbamoyloxy)methyl]-7-{[(2Z)-2-(furan-2-yl)-2-(methoxyimino)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
• SCHEMBL4348020
• DELTA2-CEFUROXIME
• ?2-Cefuroxime

• InChIKey： AIEMBSSBMKFDGU-WCKWAMMDSA-N
• Inchi： InChI=1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,6,10-11,14H,5H2,1H3,(H2,17,25)(H,18,21)(H,23,24)/b19-9+/t10-,11?,14-/m1/s1
• SMILES： CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(C(=CS3)COC(=O)N)C(=O)O

Computed Properties

• Exact Mass: 424.06888465g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 424.06888465g/mol
• Heavy Atom Count: 29
• Complexity: 785
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 199Ų